4,5,6,7-Tetrahydro-1,3-benzothiazole-2-carboxylic acid hydrate

• Molecular Formula: C8H11NO3S
• Molecular Weight: 201.25 g/mol
• IUPAC Name: 4,5,6,7-tetrahydro-1,3-benzothiazole-2-carboxylic acid;hydrate
• InChI: InChI=1S/C8H9NO2S.H2O/c10-8(11)7-9-5-3-1-2-4-6(5)12-7;/h1-4H2,(H,10,11);1H2
• InChI Key: CLCDSJFPTSTAPH-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)N=C(S2)C(=O)O.O

Description

4,5,6,7-Tetrahydro-1,3-benzothiazole-2-carboxylic acid hydrate is a heterocyclic compound with the molecular formula C8H11NO3S. It is a derivative of benzothiazole, which is known for its diverse biological activities and applications in various fields of science and industry .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4,5,6,7-Tetrahydro-1,3-benzothiazole-2-carboxylic acid hydrate typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of 2-aminothiophenol with cyclic ketones, followed by oxidation and subsequent hydrolysis to yield the desired product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions

4,5,6,7-Tetrahydro-1,3-benzothiazole-2-carboxylic acid hydrate undergoes various chemical reactions, including:

Oxidation: Conversion to sulfoxides or sulfones using oxidizing agents.

Reduction: Reduction of the carboxylic acid group to an alcohol.

Substitution: Electrophilic and nucleophilic substitution reactions on the benzothiazole ring.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: Lithium aluminum hydride or sodium borohydride.

Substitution: Halogenating agents, nucleophiles like amines or thiols.

Major Products

The major products formed from these reactions include sulfoxides, sulfones, alcohols, and various substituted benzothiazole derivatives .

Scientific Research Applications

4,5,6,7-Tetrahydro-1,3-benzothiazole-2-carboxylic acid hydrate has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in the development of new drugs.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 4,5,6,7-Tetrahydro-1,3-benzothiazole-2-carboxylic acid hydrate involves its interaction with various molecular targets and pathways. It can act as an inhibitor or modulator of specific enzymes and receptors, influencing biological processes such as cell signaling, metabolism, and gene expression . The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• 4,5,6,7-Tetrahydro-1,3-benzothiazole
• 4,5,6,7-Tetrahydro-1,3-benzothiazole-2,6-diamine
• 4,5,6,7-Tetrahydro-5-methylthiazolo[5,4-c]pyridine-2-carboxylic acid

Uniqueness

4,5,6,7-Tetrahydro-1,3-benzothiazole-2-carboxylic acid hydrate is unique due to its specific structural features and the presence of a carboxylic acid group, which imparts distinct chemical reactivity and biological activity compared to other similar compounds .